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Compound of Interest

Compound Name:
Methyl 2-amino-3-

hydroxybenzoate

Cat. No.: B050674 Get Quote

This document provides essential, step-by-step guidance for the safe handling and disposal of

Methyl 2-amino-3-hydroxybenzoate. Designed for researchers, scientists, and drug

development professionals, this guide moves beyond simple instruction to explain the causality

behind each procedural step, ensuring a culture of safety and regulatory compliance within the

laboratory. Our commitment is to provide value beyond the product, building trust through

expert, field-proven insights into laboratory safety and chemical management.

Hazard Identification and Chemical Profile
Before any disposal protocol can be established, a thorough understanding of the subject

chemical is paramount. Methyl 2-amino-3-hydroxybenzoate is an aromatic amine derivative.

While specific toxicity data is limited, its structural class and available Safety Data Sheets

(SDS) necessitate its treatment as a hazardous substance.[1] The primary hazards are

associated with irritation and potential harm upon exposure.[2]

According to the Globally Harmonized System (GHS), Methyl 2-amino-3-hydroxybenzoate is

classified with the following hazards:

Skin Irritation (Category 2)[2]

Serious Eye Irritation (Category 2)[2]

Specific target organ toxicity — single exposure (Category 3), Respiratory system
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Harmful if swallowed, in contact with skin, or if inhaled[3][4]

Upon thermal decomposition, it may emit toxic fumes of nitrogen oxides (NOx).[5] Therefore, all

disposal procedures must be designed to mitigate these risks to personnel and the

environment.

Table 1: Chemical Properties of Methyl 2-amino-3-hydroxybenzoate

Property Value Source

CAS Number 17672-21-8 [6]

Molecular Formula C₈H₉NO₃ [6]

Molecular Weight 167.16 g/mol [6][7]

Appearance Solid

GHS Pictogram GHS07 (Exclamation Mark)

GHS Signal Word Warning

Regulatory Framework: A Foundation for
Compliance
In the United States, the management and disposal of chemical waste are primarily regulated

by the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA).[8] This framework governs hazardous waste from its point of generation

to its final disposal.[9] Laboratories that generate hazardous waste are categorized as Very

Small Quantity Generators (VSQG), Small Quantity Generators (SQG), or Large Quantity

Generators (LQG), each with specific regulatory requirements.[10] It is a legal and ethical

imperative that all laboratory personnel treat Methyl 2-amino-3-hydroxybenzoate as a

regulated hazardous waste.[11][12]

Core Disposal Protocol: From Benchtop to Final
Disposition
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This protocol outlines the self-validating system for the safe collection, storage, and disposal of

Methyl 2-amino-3-hydroxybenzoate waste. The causality is clear: improper segregation,

labeling, or storage can lead to dangerous chemical reactions, exposure, and regulatory

violations.

Step 1: Waste Collection at the Point of Generation
Select a Compatible Waste Container: Use a dedicated, leak-proof container made of a

material compatible with aromatic amines. High-density polyethylene (HDPE) or glass

containers are generally suitable.[13] Avoid metal containers for acidic or basic waste

streams.[8] The container must have a tightly fitting screw cap.[13]

Initial Labeling: Before adding any waste, affix a "Hazardous Waste" label to the container.

[10][11] The label must include the full chemical name: "Methyl 2-amino-3-
hydroxybenzoate".

Segregate Incompatibles: This is a critical safety step. Store the waste container for Methyl
2-amino-3-hydroxybenzoate separately from incompatible chemicals. As an aromatic

amine, it must be kept away from:

Acids and Bases[13]

Oxidizing Agents[13]

Cyanides and Sulfides[13] The purpose of segregation is to prevent violent reactions, gas

evolution, or fire.

Step 2: Accumulation in a Satellite Accumulation Area
(SAA)

Designate the SAA: The SAA must be at or near the point of waste generation and under the

control of laboratory personnel.[9] This prevents the transit of open waste containers through

the laboratory.

Maintain Container Integrity: Keep the waste container securely closed at all times, except

when actively adding waste.[9][13] A funnel left in the opening is not considered a closed

container.
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Update the Label: As waste is added, ensure the label remains legible and accurate. The

GHS hazard pictograms should be clearly visible.[10]

Monitor Accumulation Limits: Do not accumulate more than 55 gallons of hazardous waste in

a single SAA.[9][14] Once a container is full, it must be moved to a Central Accumulation

Area (CAA) or prepared for pickup within a specified timeframe (e.g., 3 days).[9]

Step 3: Arranging for Final Disposal
Contact Your EHS Office: Do not attempt to dispose of the chemical waste yourself. Your

institution's Environmental Health and Safety (EHS) department is responsible for the final

disposal.[9][14]

Prepare for Pickup: Ensure the waste container is clean on the outside, properly sealed, and

the label is complete and accurate. Place the full container in the designated pickup location

as instructed by your EHS office.

Documentation: Complete any required waste pickup forms or log entries. This creates a

paper trail essential for regulatory compliance under RCRA.

Spill and Emergency Management
Accidents require a prepared, calm, and systematic response. All procedures should be

performed in a well-ventilated area, preferably a chemical fume hood.[13]

Personnel Safety: Evacuate non-essential personnel. The responding individual must wear

appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)[15]

Safety goggles and a face shield[15]

A lab coat[13]

Containment: Prevent the spilled material from entering drains or waterways.[7] For solid

spills, avoid creating dust.

Cleanup:
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For solid spills: Carefully sweep or scoop the material into a designated hazardous waste

container.[3][12]

For liquid spills (if dissolved in a solvent): Use an inert absorbent material (e.g.,

vermiculite, sand) to soak up the spill.[15][16]

Disposal of Cleanup Materials: All materials used for cleanup (absorbents, contaminated

PPE, etc.) must be placed in a sealed, labeled hazardous waste container and disposed of

according to the protocol in Section 3.[14][16]

Decontamination: Clean the spill area thoroughly. For empty containers that held Methyl 2-
amino-3-hydroxybenzoate, they should be triple-rinsed with a suitable solvent. The rinsate

must be collected and disposed of as hazardous waste.[13]

Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
2-amino-3-hydroxybenzoate waste in a laboratory setting.
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Disposal Workflow: Methyl 2-amino-3-hydroxybenzoate
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Caption: Decision workflow for handling Methyl 2-amino-3-hydroxybenzoate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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